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Compound of Interest

Compound Name: Biotin-PEG4-Hydrazide

Cat. No.: B8022244 Get Quote

Core Principles of Hydrazone Formation
Biotin-PEG4-Hydrazide is a carbonyl-reactive biotinylation reagent. Its hydrazide moiety (—

NH-NH₂) reacts with aldehydes and ketones to form a covalent bond known as a hydrazone

(C=N-NH). This reaction is a cornerstone of bioconjugation, often used to label glycoproteins,

antibodies, and other biomolecules.[1][2][3]

The formation of a hydrazone is a two-step condensation reaction:

Nucleophilic Addition: The terminal nitrogen of the hydrazide acts as a nucleophile, attacking

the electrophilic carbonyl carbon of the aldehyde or ketone. This forms an unstable

tetrahedral intermediate called a carbinolamine.

Dehydration: The carbinolamine intermediate is then dehydrated under acidic conditions to

form the stable C=N double bond of the hydrazone.[4][5][6]

This reaction is reversible and acid-catalyzed. The overall mechanism is depicted below.
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Start: Glycoprotein
in Solution

Step 1: Oxidation
Add Sodium Periodate (NaIO₄)

pH 5.5, 30 min, on ice

Step 2: Purification
Desalting column to remove

excess periodate & buffer exchange

Generates aldehyde groups

Step 3: Labeling
Add Biotin-PEG4-Hydrazide

2-16h, Room Temp

Step 4: Final Purification
Desalting column or dialysis

to remove excess biotin reagent

Forms stable hydrazone bond

End: Biotinylated
Glycoprotein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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